![molecular formula C16H16FNO B5266612 N-(5-fluoro-2-methylphenyl)-2-(3-methylphenyl)acetamide](/img/structure/B5266612.png)
N-(5-fluoro-2-methylphenyl)-2-(3-methylphenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(5-fluoro-2-methylphenyl)-2-(3-methylphenyl)acetamide, also known as FMA, is a novel chemical compound that has been synthesized and researched for its potential applications in scientific research. FMA belongs to the class of amides and has a molecular weight of 277.34 g/mol.
Mechanism of Action
The mechanism of action of N-(5-fluoro-2-methylphenyl)-2-(3-methylphenyl)acetamide involves its binding to the sigma-1 receptor, which leads to the modulation of various cellular processes. This compound has been shown to enhance the release of neurotransmitters such as dopamine, serotonin, and norepinephrine, which can have a positive effect on mood and behavior. This compound has also been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects in animal models. This compound has been shown to improve cognitive function and memory in mice models of Alzheimer's disease. This compound has also been shown to have anxiolytic and antidepressant effects in animal models of depression and anxiety. This compound has been shown to have a low toxicity profile and does not produce any significant side effects.
Advantages and Limitations for Lab Experiments
N-(5-fluoro-2-methylphenyl)-2-(3-methylphenyl)acetamide has several advantages for lab experiments such as its high purity, low toxicity, and easy synthesis method. This compound can also be used as a tool compound for the study of the sigma-1 receptor and its role in various cellular processes. However, this compound has some limitations such as its limited solubility in water, which can make it difficult to administer in vivo. This compound also has a short half-life, which can limit its effectiveness as a therapeutic agent.
Future Directions
There are several future directions for the research of N-(5-fluoro-2-methylphenyl)-2-(3-methylphenyl)acetamide. One direction is the study of this compound's potential as a therapeutic agent for various neurological disorders such as Alzheimer's disease, Parkinson's disease, and depression. Another direction is the study of this compound's mechanism of action and its interaction with the sigma-1 receptor. Further research is also needed to optimize the synthesis method of this compound and to improve its solubility and half-life.
Synthesis Methods
The synthesis of N-(5-fluoro-2-methylphenyl)-2-(3-methylphenyl)acetamide involves the reaction of 5-fluoro-2-methylbenzoic acid with 3-methylphenylamine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP). The reaction mixture is then purified using column chromatography to obtain the pure this compound compound. The yield of the reaction is around 50-60%.
Scientific Research Applications
N-(5-fluoro-2-methylphenyl)-2-(3-methylphenyl)acetamide has been researched for its potential applications in various scientific fields such as neuroscience, pharmacology, and medicinal chemistry. This compound has been shown to have an affinity for the sigma-1 receptor, which is a protein that plays a crucial role in various cellular processes such as calcium signaling, ion channel regulation, and neurotransmitter release. This compound has also been studied for its potential as a therapeutic agent for various neurological disorders such as Alzheimer's disease, Parkinson's disease, and depression.
Properties
IUPAC Name |
N-(5-fluoro-2-methylphenyl)-2-(3-methylphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16FNO/c1-11-4-3-5-13(8-11)9-16(19)18-15-10-14(17)7-6-12(15)2/h3-8,10H,9H2,1-2H3,(H,18,19) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QLUJKYSKBWCMEB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)CC(=O)NC2=C(C=CC(=C2)F)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16FNO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
257.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.